Cas no 329915-29-9 (Ethanone,1-bicyclo[2.2.2]octa-2,5-dien-2-yl-2,2,2-trifluoro-)

• Product Name: Ethanone,1-bicyclo[2.2.2]octa-2,5-dien-2-yl-2,2,2-trifluoro-
• CAS No: 329915-29-9
• MF: C₁₀H₉F₃O
• MW: 202.173073530197
• CID: 301700
• PubChem ID: 45080954
• Update Time: 2025-04-19

Ethanone,1-bicyclo[2.2.2]octa-2,5-dien-2-yl-2,2,2-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-bicyclo[2.2.2]octa-2,5-dien-2-yl-2,2,2-trifluoro-
• Ethanone, 1-bicyclo[2.2.2]octa-2,5-dien-2-yl-2,2,2-trifluoro- (9CI)
• 329915-29-9
• 1-(Bicyclo[2.2.2]Octa-2,5-Dien-2-Yl)-2,2,2-Trifluoroethanone

• Inchi： 1S/C10H9F3O/c11-10(12,13)9(14)8-5-6-1-3-7(8)4-2-6/h1,3,5-7H,2,4H2
• InChI Key： UOELCNUYPYTQDO-UHFFFAOYSA-N
• SMILES： FC(C(C1=CC2C=CC1CC2)=O)(F)F

Computed Properties

• Exact Mass: 202.06057
• Monoisotopic Mass: 202.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07